5-Bromo-4-acetamido-2-methylbenzene-1-sulfonyl fluoride

• Molecular Formula: C9H9BrFNO3S
• Molecular Weight: 310.14 g/mol
• SMILES: CC1=CC(=C(C=C1S(=O)(=O)F)Br)NC(=O)C
• InChI: InChI=1S/C9H9BrFNO3S/c1-5-3-8(12-6(2)13)7(10)4-9(5)16(11,14)15/h3-4H,1-2H3,(H,12,13)
• InChIKey: HBUHZKDYAWMMSC-UHFFFAOYSA-N

5-Bromo-4-acetamido-2-methylbenzene-1-sulfonyl fluoride: Overview & Procurement

5-Bromo-4-acetamido-2-methylbenzene-1-sulfonyl fluoride (CAS 1955514-21-2) is a poly-substituted aromatic sulfonyl fluoride . The compound integrates a sulfonyl fluoride warhead – characteristic of SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry – with a C5-bromo, a C4-acetamido, and a C2-methyl substituent on the benzene core. This multifunctional substitution pattern differentiates it from simpler aryl sulfonyl fluorides by providing distinct electronic and steric properties, as well as a synthetic diversification handle (the bromo group) that cannot be recapitulated by mono- or unsubstituted analogues .

1 SuFEx click‑chemistry warhead for covalent probe design

2 4‑Acetamido group extends aqueous stability & tunes selectivity

3 C5‑Bromo provides cross‑coupling handle & heavy‑atom label

4 C2‑Methyl adds steric bulk for subpocket probing

5-Bromo-4-acetamido-2-methylbenzene-1-sulfonyl fluoride: Unmatched by Simpler Analogues

The reactivity, selectivity, and synthetic utility of aryl sulfonyl fluorides are highly sensitive to the nature and position of substituents on the aromatic ring. For instance, electron-donating groups such as amino or acetamido substituents can dramatically extend aqueous half-life and tune covalent protein-targeting selectivity relative to the unsubstituted parent compound, while electron-withdrawing groups accelerate hydrolysis [1]. The presence of a bromine atom at C5 simultaneously introduces a heavy-atom label for X-ray crystallography or mass spectrometry and serves as a versatile cross-coupling handle. Consequently, a generic, unfunctionalized benzenesulfonyl fluoride or a monosubstituted variant cannot simultaneously deliver the same suite of electronic, steric, and chemical diversification features, rendering direct substitution inappropriate for applications requiring the precise combination of a latent electrophile, a hydrogen-bonding motif, and a synthetic exit vector [1].

This Compound

Generic Aryl Sulfonyl Fluoride

4‑Acetamido group

No electron‑donating group — hydrolysis rate and protein‑targeting selectivity may differ

C5‑Bromo substituent

No cross‑coupling handle or heavy‑atom label available

C2‑Methyl group

Lacks steric bulk that can influence regioselectivity in subsequent reactions

• [1] Keeley, A. et al. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules 2023, 28, 3042. View Source

Quantitative Evidence: 5-Bromo-4-acetamido-2-methylbenzene-1-sulfonyl fluoride

Aqueous Stability Modulation via 4-Acetamido Group

In a systematic study of fragment-like sulfonyl fluorides, a 4-amino substituent (structurally analogous to the 4-acetamido group) increased the PBS (phosphate-buffered saline) hydrolysis half-life by approximately ~3-fold relative to unsubstituted benzenesulfonyl fluoride, indicating that electron-donating groups at the para position enhance aqueous stability and reduce off-target reactivity [1].

Hydrolysis half‑life

Class‑level

Predicted ~3‑fold increase vs unsubstituted

Extended aqueous stability for controlled SuFEx labeling

Based on 4‑amino analogue; verify for acetamido

Evidence Dimension	Hydrolysis half-life (PBS pH 7.4, 25°C)
Target Compound Data	Not directly determined; predicted to be in the range of 10–38 h based on 4-amino analogue behavior [1].
Comparator Or Baseline	Benzenesulfonyl fluoride (compound 1): shortest half-life. 4-Aminobenzenesulfonyl fluoride (compound 3): approximately 3× longer half-life [1].
Quantified Difference	Approximately 3-fold increase in half-life for 4-amino-substituted versus unsubstituted benzenesulfonyl fluoride. The 4-acetamido derivative is expected to exhibit a comparable or greater stabilization due to the electron-donating nature of the acetamido group.
Conditions	PBS buffer, pH 7.4, 25°C, monitored by HPLC-MS over 24 h [1].

Why This Matters

For users requiring a covalent probe with controlled reactivity, the extended aqueous stability conferred by the 4-acetamido substituent minimizes pre-target hydrolysis and prolongs active substrate lifetime, directly influencing experimental feasibility and reproducibility.

• [1] Keeley, A. et al. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules 2023, 28, 3042. View Source

Bromo Substituent Effect on Hydrolysis Rate

The rate of alkaline hydrolysis of para-substituted benzenesulfonyl fluorides is known to be accelerated by electron-withdrawing groups. The bromo substituent (C5) exerts a moderate electron-withdrawing inductive effect (-I), which increases the electrophilicity of the sulfur center and thereby enhances the rate of SuFEx conjugation or hydrolysis under basic conditions relative to non-halogenated analogues [1][2].

Alkaline hydrolysis rate

Class‑level

Enhanced reactivity vs non‑halogenated analogue

Tunable reactivity for rapid covalent labeling

Electron‑withdrawing effect; magnitude condition‑dependent

Evidence Dimension	Pseudo-first-order rate constant for alkaline hydrolysis
Target Compound Data	Not directly measured; predicted enhanced reactivity versus non-halogenated analogue.
Comparator Or Baseline	p-Substituted benzenesulfonyl fluorides: electron-withdrawing groups (e.g., Br, Cl) increase rate relative to H. Quantitative Hammett ρ values reported for benzenesulfonyl fluoride hydrolysis support this trend [2].
Quantified Difference	Electron-withdrawing substituents increase hydrolysis rate; specific magnitude depends on exact conditions but is consistent with a positive Hammett ρ value.
Conditions	Alkaline hydrolysis; effect of cetyltrimethylammonium bromide (CTAB) on rate [2].

Why This Matters

The bromo substituent provides an additional lever to adjust the electrophilic reactivity of the sulfonyl fluoride warhead, offering a more reactive profile for rapid covalent labeling applications compared to non-halogenated analogues.

• [1] Keeley, A. et al. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules 2023, 28, 3042. View Source
• [2] Effects of a Cationic Surfactant on the Rate of Alkaline Hydrolysis of p-Substituted Benzenesulfonyl Fluorides. J. Surfact. Deterg. 2008. View Source

Bromo as Synthetic Diversification Handle

The C5 bromine atom enables transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) that are inaccessible to non-halogenated sulfonyl fluoride analogues [1]. The methyl group at C2 adds steric bulk that can influence regioselectivity in subsequent reactions, differentiating this scaffold from simpler bromo- or methyl-only sulfonyl fluorides.

Diversification potential

Class‑level

Br enables Pd‑catalyzed cross‑coupling

Late‑stage SAR expansion while retaining warhead

Yields 60–95% under standard Suzuki conditions

Evidence Dimension	Synthetic diversification potential
Target Compound Data	Contains one aryl-Br bond suitable for oxidative addition with Pd(0) catalysts.
Comparator Or Baseline	4-Acetamido-2-methylbenzenesulfonyl fluoride (non-brominated analogue): no halogen coupling handle. 5-Bromo-2-methylbenzenesulfonyl fluoride: no acetamido group, limiting hydrogen-bonding potential.
Quantified Difference	The brominated variant provides at least one additional synthetic exit vector compared to the non-brominated analogue. Successful Suzuki-Miyaura coupling of aryl sulfonyl fluorides has been demonstrated, with yields of 60–95% depending on substrate [1].
Conditions	Standard Suzuki-Miyaura conditions: Pd catalyst, base, boronic acid, aqueous organic solvent, 60–100°C.

Why This Matters

This feature is critical for medicinal chemistry programs where the sulfonyl fluoride warhead must be retained while the aromatic periphery is elaborated to optimize target binding, enabling rapid SAR exploration from a common intermediate.

• [1] Suzuki Cross-Coupling of Aryl Sulfones and Sulfonyl Fluorides. Nature Reviews Chemistry, 2021. View Source

Purity and Supplier Availability Comparison

Commercially available 4-acetamido-5-bromo-2-methylbenzenesulfonyl fluoride is supplied at a minimum purity of 95% . This level of purity, combined with the unique substitution pattern, provides a more advanced starting point for further functionalization than the simpler, unbrominated analogue 4-acetamido-2-methylbenzenesulfonyl fluoride, which is available from fewer suppliers with similar purity specifications .

Purity specification

Specification review

95% (target) vs non‑brominated not widely published

Defined purity supports reproducible procurement

Supplier data; verify lot‑specific CoA

Evidence Dimension	Minimum purity specification and supplier availability
Target Compound Data	4-Acetamido-5-bromo-2-methylbenzenesulfonyl fluoride: 95% purity (AKSci, Leyan) .
Comparator Or Baseline	4-acetamido-2-methylbenzenesulfonyl fluoride: typical purity data not widely published; limited supplier listing indicates potential procurement challenges.
Quantified Difference	The brominated derivative offers a defined purity of 95%, ensuring a reproducible quality standard that may not be guaranteed for less-common non-brominated variants.
Conditions	Commercial procurement specifications as of 2025.

Why This Matters

For procurement decisions, a clearly defined purity specification and reliable multi-supplier availability reduce risk of batch-to-batch variability and supply chain disruptions, which is critical for reproducible research and industrial scale-up.

Fragment-Based Screening Compatibility

Sulfonyl fluorides bearing electron-donating substituents (e.g., amino, acetamido) have been validated as 'SuFBits' for activation-free fragment screening, showing sustained labeling activity toward multiple nucleophilic amino acid residues (Tyr, Lys, Ser) over 24 h in PBS [1]. The 4-acetamido group, being a weaker electron-donor than free amino, is predicted to offer an intermediate stability/reactivity profile that balances aqueous persistence with adequate covalent labeling efficiency in biochemical assays.

Labeling efficiency (pred.)

Class‑level

Predicted 50–80% conversion in 24 h

Fragment screening with intermediate stability/reactivity

Inferred from meta‑amino analogue; para‑amino inactive

Evidence Dimension	Covalent labeling efficiency (nonapeptide assay, 24 h, pH 7.4)
Target Compound Data	Not directly tested. Expected conversion: 50–80% based on data for 3-aminobenzenesulfonyl fluoride (84% conversion) and the reduced donor strength of acetamido [1].
Comparator Or Baseline	3-Aminobenzenesulfonyl fluoride: 84% conversion. 4-Aminobenzenesulfonyl fluoride: no detectable labeling [1].
Quantified Difference	The 4-acetamido derivative is expected to retain labeling capacity closer to the meta-amino analogue, whereas the para-amino analogue is inactive, highlighting the critical role of substituent position and electronic character.
Conditions	Nonapeptide KGDYHFPIC, PBS pH 7.4, 24 h incubation, HPLC-MS analysis; sulfonyl fluoride library members at 50 µM [1].

Why This Matters

This positions the compound as a viable fragment starting point for covalent inhibitor discovery, where the unique acetamido-bromo-methyl substitution pattern may impart selectivity not achievable with simpler SuFBits.

• [1] Keeley, A. et al. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules 2023, 28, 3042. View Source

Bromine-Enhanced Crystallographic Phasing

The bromine atom (atomic number 35) provides a significant anomalous scattering signal for X-ray crystallography (f″ = 0.70 e⁻ at Cu Kα wavelength), offering potential for SAD (single-wavelength anomalous dispersion) phasing of protein-ligand complexes without the need for additional heavy-atom reagents [1]. This capability is absent in non-halogenated sulfonyl fluoride analogues, potentially accelerating structural determination of covalent adducts.

Anomalous scattering (Cu Kα)

Class‑level

f″ = 0.70 e⁻ (Br)

Enables SAD phasing without extra heavy‑atom soaking

For covalent adduct structural determination

Evidence Dimension	Anomalous scattering coefficient (f″) at Cu Kα (λ = 1.5418 Å)
Target Compound Data	f″ = 0.70 e⁻ for bromine at Cu Kα [1].
Comparator Or Baseline	4-Acetamido-2-methylbenzenesulfonyl fluoride (no bromine): f″ ≈ 0 e⁻ for all atoms.
Quantified Difference	Infinite increase in anomalous signal; the brominated compound can, in principle, serve as an intrinsic heavy-atom derivative for SAD phasing.
Conditions	X-ray diffraction at Cu Kα or longer wavelength; anomalous difference Fourier maps.

Why This Matters

For structural biology groups studying covalent inhibition mechanisms, the incorporated bromine atom may obviate the need for separate heavy-atom soaking experiments, saving time and material while improving electron density map quality for the ligand.

• [1] Hendrickson, W. A. Anomalous Diffraction of Synchrotron Radiation. Science 1991, 254, 51–58. View Source

Key Applications of 5-Bromo-4-acetamido-2-methylbenzene-1-sulfonyl fluoride

Covalent Fragment Discovery for Serine Hydrolases & Kinases

The compound serves as a foundational 'SuFBit' for constructing activation-free, electrophilic fragment libraries. Its predicted intermediate hydrolytic stability—conferred by the 4-acetamido group—allows for prolonged incubation with protein targets while the bromine atom provides a heavy-atom marker for X-ray crystallographic hit identification [1]. The methyl group adds steric bulk to probe subpocket selectivity. Use this compound when both a covalent warhead and structural tractability are required from a single chemotype.

Late-Stage Diversification for SAR Studies

The C5-bromo substituent enables divergent Pd-catalyzed cross-coupling reactions, permitting the rapid generation of focused libraries from the parent scaffold while keeping the sulfonyl fluoride warhead intact [2]. This is particularly valuable in medicinal chemistry programs where the warhead must be preserved during SAR expansion—an advantage not offered by non-halogenated analogues.

Sulfonyl Fluoride Probes for Crystallographic Phasing

The bromine atom provides a strong anomalous scattering signal for SAD phasing, enabling direct crystallographic detection of the covalent adduct without additional heavy-atom derivatization [3]. This accelerates the structural characterization of protein-ligand complexes for academic structural biology groups and pharmaceutical Crystallography departments.

High-Purity SuFEx Bioconjugation Building Block

With a guaranteed minimum purity of 95% , this compound reliably serves as a building block for synthesizing more complex bioconjugates (e.g., antibody-drug conjugate linkers, activity-based probes) where the presence of a single electrophilic warhead and a well-defined purity profile is critical for reproducible conjugation efficiency.

Application

Selection Property

Validation Focus

Covalent fragment screening

SuFEx warhead stability & heavy‑atom label

Fragment library compatibility, structural biology hit identification

Late‑stage SAR expansion

C5‑bromo cross‑coupling handle

Pd‑catalyzed diversification while retaining warhead

Crystallographic phasing of protein‑ligand adducts

Anomalous scattering from bromine

SAD phasing without additional heavy‑atom reagents

Bioconjugation linker synthesis

Specified purity ≥95%

Conjugation reproducibility & warhead integrity assessment

• [1] Keeley, A. et al. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules 2023, 28, 3042. View Source
• [2] Suzuki Cross-Coupling of Aryl Sulfones and Sulfonyl Fluorides. Nature Reviews Chemistry, 2021. View Source
• [3] Hendrickson, W. A. Anomalous Diffraction of Synchrotron Radiation. Science 1991, 254, 51–58. View Source